![molecular formula C14H14N6O2 B2680990 (E)-6-(2-(3,4-dimethoxybenzylidene)hydrazinyl)-9H-purine CAS No. 324780-56-5](/img/structure/B2680990.png)
(E)-6-(2-(3,4-dimethoxybenzylidene)hydrazinyl)-9H-purine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “(E)-6-(2-(3,4-dimethoxybenzylidene)hydrazinyl)-9H-purine” is a purine derivative. Purines are biologically significant molecules found in many organisms. They are part of the structure of nucleotides, which are the building blocks of DNA and RNA. The presence of the dimethoxybenzylidene and hydrazinyl groups suggests that this compound may have been synthesized for specific chemical or biological properties .
Molecular Structure Analysis
The molecular structure of this compound would be based on the purine ring system, with the dimethoxybenzylidene and hydrazinyl groups attached at specific positions. The exact structure would depend on the stereochemistry at the carbon-nitrogen double bond .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. Factors such as polarity, solubility, and stability would be influenced by the presence and position of the functional groups .Scientific Research Applications
Antiviral Activity
Studies have identified that certain 9H-purine derivatives exhibit antiviral activities. For instance, compounds similar to the specified chemical structure have been synthesized and evaluated for their effectiveness against rhinoviruses. Research shows that these derivatives can significantly inhibit rhinovirus activity, highlighting their potential as antiviral agents. The modification of the purine structure, especially at the 2-substituent, plays a crucial role in enhancing antiviral activity, suggesting a promising avenue for the development of new antiviral drugs (Kelley, Linn, & Selway, 1989).
Structural and Spectral Analysis
The structural and spectral properties of 6-benzylaminopurine derivatives, including those with 3,4-dimethoxybenzyl groups, have been extensively studied. Research involving X-ray diffraction analysis, FT-IR, and Raman spectroscopy, along with quantum chemical calculations, has provided valuable insights into the electronic and geometric configurations of these compounds. These studies contribute to our understanding of how structural variations influence biological activity and offer a foundation for designing more effective therapeutic agents (Čajan & Trávníček, 2011).
Chemotherapeutic Potential
Research on purine, purine nucleosides, and their analogs has underscored their significant potential as anti-cancer agents. The synthesis and evaluation of 9-benzyl-6-aminopurines, derived from 5-amino-1-benzyl-4-cyanoimidazoles, highlight the chemotherapeutic uses of these compounds. Their development and analysis have led to a better understanding of the relationship between molecular structure and anti-tumor activity, pointing to their potential application in cancer treatment (Yahyazadeh, Pourrostam, & Rabiee, 2003; 2004).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-[(E)-(3,4-dimethoxyphenyl)methylideneamino]-7H-purin-6-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N6O2/c1-21-10-4-3-9(5-11(10)22-2)6-19-20-14-12-13(16-7-15-12)17-8-18-14/h3-8H,1-2H3,(H2,15,16,17,18,20)/b19-6+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OBNSHVQMEJUFAB-KPSZGOFPSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C=NNC2=NC=NC3=C2NC=N3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C=C(C=C1)/C=N/NC2=NC=NC3=C2NC=N3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.